2-(4-Fluorophenyl)-5-methylbenzoic acid, 95%

• IUPAC Name: 2-(4-fluorophenyl)-5-methylbenzoic acid
• InChI: InChI=1S/C14H11FO2/c1-9-2-7-12(13(8-9)14(16)17)10-3-5-11(15)6-4-10/h2-8H,1H3,(H,16,17)
• InChI Key: OPYQGYGYVVNAIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC=C(C=C2)F)C(=O)O
• Molecular Formula: C14H11FO2
• DSSTOX Substance ID: DTXSID10653506
• Molecular Weight: 230.23 g/mol
• CAS RN: 537713-21-6

Description

2-(4-Fluorophenyl)-5-methylbenzoic acid, 95% (2-FMB) is a synthetic organic compound with a wide range of applications in scientific research. It is a white crystalline solid with a molecular weight of 218.2 g/mol and a melting point of 83-85 °C. 2-FMB is used primarily in the synthesis of various organic compounds, as well as for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(4-Fluorophenyl)-5-methylbenzoic acid, 95% is not well understood. However, it is known that 2-(4-Fluorophenyl)-5-methylbenzoic acid, 95% can interact with various proteins and enzymes, which can affect their structure and function. In addition, 2-(4-Fluorophenyl)-5-methylbenzoic acid, 95% can act as an inhibitor of certain enzymes, which can affect their activity.
Biochemical and Physiological Effects
2-(4-Fluorophenyl)-5-methylbenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, as well as to modulate the expression of certain genes. In addition, 2-(4-Fluorophenyl)-5-methylbenzoic acid, 95% has been shown to have an effect on the metabolism of certain drugs and to affect the activity of certain enzymes.

Advantages and Limitations for Lab Experiments

2-(4-Fluorophenyl)-5-methylbenzoic acid, 95% has a number of advantages and limitations for laboratory experiments. One advantage is that it is relatively inexpensive and easy to obtain. In addition, it is relatively stable and has a low toxicity. However, it is not very soluble in water, and its solubility in organic solvents is limited.

Future Directions

There are a number of potential future directions for 2-(4-Fluorophenyl)-5-methylbenzoic acid, 95%. One potential direction is to further study its biochemical and physiological effects, in order to better understand its mechanism of action. In addition, further research could be conducted on its use as a substrate in enzyme assays, as a reagent in organic synthesis, and as a ligand in molecular biology. Finally, further research could be conducted on its potential use in the synthesis of various organic compounds, such as polymers and surfactants.

Synthesis Methods

2-(4-Fluorophenyl)-5-methylbenzoic acid, 95% can be synthesized using a variety of methods, including the Grignard reaction, the Knoevenagel condensation, and the Wittig reaction. The Grignard reaction involves the reaction of an organomagnesium bromide or chloride with an aldehyde or ketone to form an alcohol. The Knoevenagel condensation involves the reaction of an aldehyde or ketone with an amine or a nitrile to form an imine or nitrile. The Wittig reaction involves the reaction of an aldehyde or ketone with a phosphonium salt to form an alkene.

Scientific Research Applications

2-(4-Fluorophenyl)-5-methylbenzoic acid, 95% has a wide range of applications in scientific research. It has been used in the synthesis of various organic compounds, such as polymers and surfactants, as well as for its biochemical and physiological effects. 2-(4-Fluorophenyl)-5-methylbenzoic acid, 95% has been used as a substrate in enzyme assays, as a reagent in organic synthesis, and as a ligand in molecular biology. It has also been used to study the structure and function of proteins, enzymes, and other biological molecules.